Cas no 199291-96-8 (5-Amino-N-ethyl-1H-1,2,4-triazole-3-carboxamide)

• Product Name: 5-Amino-N-ethyl-1H-1,2,4-triazole-3-carboxamide
• CAS No: 199291-96-8
• MF: C₅H₉N₅O
• MW: 155.157859563828
• CID: 850872
• Update Time: 2023-08-02

5-Amino-N-ethyl-1H-1,2,4-triazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide,5-amino-N-ethyl-(9CI)
• 3-amino-N-ethyl-1H-1,2,4-triazole-5-carboxamide
• 5-amino-N-ethyl-1H-1,2,4-triazole-3-carboxamide
• 5-Amino-N-ethyl-1H-1,2,4-triazole-3-carboxamide

• Inchi： 1S/C5H9N5O/c1-2-7-4(11)3-8-5(6)10-9-3/h2H2,1H3,(H,7,11)(H3,6,8,9,10)
• InChI Key： TVZJEFQXFCEVMR-UHFFFAOYSA-N
• SMILES： O=C(C1=NC(N)=NN1)NCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Topological Polar Surface Area: 96.7